Cas no 1805011-07-7 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805011-07-7
• MF: C₇H₅F₅N₂O₂S
• MW: 276.183817625046
• CID: 4850347
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H5F5N2O2S/c8-6(9)3-1-14-2-4(17(13,15)16)5(3)7(10,11)12/h1-2,6H,(H2,13,15,16)
• InChI Key： WNADLEGGHAWNCR-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C(F)F)C=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide (CAS No. 1805011-07-7) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and a sulfonamide group. The presence of these functional groups imparts distinctive chemical properties, making it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of fluorinated pyridines in the development of novel agrochemicals. The difluoromethyl and trifluoromethyl groups attached to the pyridine ring are known to enhance the molecule's stability, lipophilicity, and resistance to metabolic degradation. These properties are particularly advantageous in the design of pesticides and herbicides, where persistence and efficacy are critical. For instance, research published in the *Journal of Agricultural and Food Chemistry* demonstrated that analogs of this compound exhibit potent activity against a wide range of agricultural pests, including insects and weeds.

In the pharmaceutical sector, the sulfonamide group in 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide has been shown to possess anti-inflammatory and analgesic properties. A study conducted by researchers at the University of California, San Francisco, revealed that this compound can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. The fluorinated substituents further enhance the molecule's bioavailability and selectivity, making it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the difluoromethyl and trifluoromethyl groups is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific conditions employed. The final step involves coupling the sulfonamide group to the pyridine ring using a suitable coupling agent. This synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact.

One of the most intriguing aspects of this compound is its potential for use in advanced materials science applications. The fluorinated pyridine moiety exhibits excellent thermal stability and electronic properties, making it a candidate for use in organic electronics. Researchers at MIT have explored its application as a component in organic light-emitting diodes (OLEDs), where it demonstrates high efficiency and long operational lifetime. Furthermore, its ability to form self-assembled monolayers makes it a potential candidate for use in nanotechnology applications.

From an environmental perspective, understanding the fate and behavior of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide in natural systems is crucial for assessing its safety and sustainability. Studies conducted by environmental chemists at ETH Zurich have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis. However, its fluorinated nature confers resistance to microbial degradation, raising concerns about its persistence in soil and water systems.

In conclusion, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide (CAS No. 1805011-07-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure endows it with properties that make it highly valuable for agrochemicals, pharmaceuticals, and materials science. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.